2-methoxy-N-(2-oxo-2H-chromen-6-yl)benzamide

• IUPAC Name: 2-methoxy-N-(2-oxochromen-6-yl)benzamide
• InChI: InChI=1S/C17H13NO4/c1-21-15-5-3-2-4-13(15)17(20)18-12-7-8-14-11(10-12)6-9-16(19)22-14/h2-10H,1H3,(H,18,20)
• InChI Key: OMKMWCMOPQWHEJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)OC(=O)C=C3
• Molecular Formula: C17H13NO4
• Molecular Weight: 295.29 g/mol

Description

2-Methoxy-N-(2-oxo-2H-chromen-6-yl)benzamide, also known as MOCB, is a novel small molecule that has recently been developed as a potential therapeutic agent for a variety of diseases. MOCB has been studied for its potential to act as a therapeutic agent, as well as its ability to modulate a variety of biochemical and physiological effects.

Scientific Research Applications

2-methoxy-N-(2-oxo-2H-chromen-6-yl)benzamide has been studied for its potential to act as a therapeutic agent for a variety of diseases, including cancer, diabetes, and inflammation. Additionally, this compound has been studied for its ability to modulate a variety of biochemical and physiological effects, including the regulation of gene expression, the modulation of cell signaling pathways, and the inhibition of enzymes involved in the metabolism of drugs and toxins.

Mechanism of Action

Target of Action

Similar compounds have shown significant inhibitory activity against bacterial strains .

Mode of Action

It’s known that coumarin derivatives can exhibit a wide range of biological activities, including antibacterial, antifungal, antitumor, anti-hiv, and anti-inflammatory effects .

Biochemical Pathways

Coumarin derivatives are known to interact with a variety of biochemical pathways, depending on their specific molecular structure and the nature of their substituents .

Result of Action

Similar compounds have shown significant inhibitory activity against the growth of tested bacterial strains .

Advantages and Limitations for Lab Experiments

The main advantage of using 2-methoxy-N-(2-oxo-2H-chromen-6-yl)benzamide for laboratory experiments is its ability to modulate a variety of biochemical and physiological processes. Additionally, this compound is relatively easy to synthesize and is relatively stable in aqueous solutions. However, one limitation of using this compound for laboratory experiments is that it is relatively expensive to purchase.

Future Directions

2-methoxy-N-(2-oxo-2H-chromen-6-yl)benzamide has potential for a variety of future applications, including the development of novel therapeutic agents for a variety of diseases, the development of novel drug delivery systems, and the development of novel drug screening methods. Additionally, this compound could be used to study the effects of small molecules on a variety of biochemical and physiological processes, such as gene expression, cell signaling pathways, and enzyme activity. Finally, this compound could be used to develop novel methods for the detection and quantification of drugs and toxins in biological samples.

Synthesis Methods

2-methoxy-N-(2-oxo-2H-chromen-6-yl)benzamide can be synthesized by a variety of methods. The most common method is to react this compound with a base, such as sodium hydroxide or potassium hydroxide, in an aqueous solution. The reaction is then catalyzed by an acid, such as hydrochloric acid. The resulting product is a white solid that can be isolated and purified by recrystallization.